Cas no 80784-19-6 (1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-)
80784-19-6 structure
Product Name:1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-
CAS No:80784-19-6
MF:C16H14O4
MW:270.279964923859
CID:733172
PubChem ID:300427
Update Time:2025-04-19
1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis-
- SCHEMBL108087
- NSC-174843
- NSC174843
- DTXSID30306269
- 5-[2-(1,3-benzodioxol-5-yl)ethyl]-1,3-benzodioxole
- 5,5'-(Ethane-1,2-diyl)bis(2H-1,3-benzodioxole)
- 80784-19-6
- 3',4'-Bismethylenedioxybibenzyl
-
- Inchi: 1S/C16H14O4/c1(11-3-5-13-15(7-11)19-9-17-13)2-12-4-6-14-16(8-12)20-10-18-14/h3-8H,1-2,9-10H2
- InChI Key: SEWUIZYKFWMKTO-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CCC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 270.089
- Monoisotopic Mass: 270.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- Density: 1.316
- Boiling Point: 383.1°Cat760mmHg
- Flash Point: 143.8°C
- Refractive Index: 1.625
1,3-Benzodioxole,5,5'-(1,2-ethanediyl)bis- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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